3-(2,3,6-trifluorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride

• IUPAC Name: 3-[(2,3,6-trifluorophenyl)methyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C14H15F3N2O2/c15-10-1-2-11(16)12(17)9(10)7-19-8-14(21-13(19)20)3-5-18-6-4-14/h1-2,18H,3-8H2
• InChI Key: IGSHNWFKQQWJEE-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CN(C(=O)O2)CC3=C(C=CC(=C3F)F)F
• Molecular Formula: C14H15F3N2O2
• Molecular Weight: 300.28 g/mol

Description

3-(2,3,6-trifluorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is synthesized through a complex process and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Mechanism of Action

The mechanism of action of 3-(2,3,6-trifluorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride is not fully understood. However, it has been suggested that the compound works by inhibiting the synthesis of DNA and RNA, which are essential for the growth and division of cells.
Biochemical and Physiological Effects:
Studies have shown that 3-(2,3,6-trifluorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride has a variety of biochemical and physiological effects. The compound has been shown to inhibit the growth of bacteria and fungi, and has been studied for its potential use in the development of new antibiotics. It has also been shown to inhibit the growth of cancer cells and has been studied for its potential use in cancer treatment.

Advantages and Limitations for Lab Experiments

3-(2,3,6-trifluorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride has several advantages and limitations for use in lab experiments. One advantage is its potential use in the development of new antibiotics and cancer treatments. However, the compound is difficult to synthesize and purify, which can make it challenging to use in experiments. Additionally, the mechanism of action of the compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-(2,3,6-trifluorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride. One direction is to further study the compound's mechanism of action to better understand how it works. Another direction is to explore the compound's potential use in the development of new antibiotics and cancer treatments. Additionally, further research could be conducted to improve the synthesis and purification of the compound, making it easier to use in experiments.

Synthesis Methods

The synthesis of 3-(2,3,6-trifluorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride involves a multi-step process that requires expertise in organic chemistry. The primary method involves the reaction of 3-(2,3,6-trifluorobenzyl)oxirane with 2-aminopiperidine in the presence of a catalyst. The resulting product is then subjected to various purification techniques to obtain the final product.

Scientific Research Applications

3-(2,3,6-trifluorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride has been extensively studied for its potential applications in scientific research. The compound has been shown to have antimicrobial and antifungal properties and has been studied for its potential use in the development of new antibiotics. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.